Cas no 565194-86-7 (N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide)

• Product Name: N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide
• CAS No: 565194-86-7
• MF: C₁₄H₁₀BrClN₂O₃
• MW: 369.597801685333
• CID: 3104938
• PubChem ID: 3770200
• Update Time: 2025-05-21

N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4-nitro-phenyl)-2-chloro-2-phenyl-acetamide
• N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide
• AKOS017268982
• 565194-86-7
• CS-0218727
• EN300-01866
• G35366
• Z56896244
• AKOS000115741
• QXA19486

• Inchi： 1S/C14H10BrClN2O3/c15-11-8-10(18(20)21)6-7-12(11)17-14(19)13(16)9-4-2-1-3-5-9/h1-8,13H,(H,17,19)
• InChI Key： XBLOKEAHWJHVOD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C(C1C=CC=CC=1)Cl)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.95633Da
• Monoisotopic Mass: 367.95633Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide

Recent Advances in the Study of N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide (CAS: 565194-86-7)

N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide (CAS: 565194-86-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its role in the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in pharmaceutical research.

The compound's structural features, including the presence of bromo, nitro, and chloro substituents, make it a valuable scaffold for the design of new chemical entities. Recent research has focused on optimizing its synthesis and exploring its reactivity under various conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide can undergo selective substitution reactions, enabling the introduction of diverse functional groups. This flexibility has been leveraged to generate libraries of derivatives with enhanced biological activity.

In addition to its synthetic utility, N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide has shown promising biological activity in preliminary screenings. A study conducted by researchers at the University of Cambridge in 2022 reported that the compound exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in light of the growing threat of antimicrobial resistance.

Further investigations have explored the compound's mechanism of action at the molecular level. Computational docking studies have revealed that N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide can interact with key bacterial enzymes, such as DNA gyrase and dihydrofolate reductase, which are critical for microbial survival. These insights have guided the design of more potent analogs, with some derivatives demonstrating improved binding affinity and selectivity in vitro.

Beyond its antimicrobial potential, recent research has also examined the anticancer properties of N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide. A 2023 study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in certain cancer cell lines, including breast and lung cancer cells. The compound's pro-apoptotic effects were attributed to its interference with cellular signaling pathways, such as the PI3K/Akt/mTOR axis, which plays a central role in cancer cell proliferation and survival.

Despite these promising findings, challenges remain in the development of N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical testing. Recent efforts have focused on improving the pharmacokinetic profile of the compound, with some researchers exploring prodrug strategies or nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, N-(2-bromo-4-nitrophenyl)-2-chloro-2-phenylacetamide (CAS: 565194-86-7) represents a promising scaffold for the development of novel antimicrobial and anticancer agents. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid the groundwork for future drug discovery efforts. Continued research in this area holds the potential to yield clinically relevant compounds that address unmet medical needs, particularly in the context of drug-resistant infections and oncology.